
Galanin gene (GAL) structure and regulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galanin

Cat. No.: B549948 Get Quote

An In-depth Technical Guide to the Galanin Gene (GAL): Structure and Regulation

Introduction
The galanin gene (GAL) encodes the preprogalanin protein, which is the precursor to the

neuropeptide galanin and the galanin message-associated peptide (GMAP).[1] Galanin is a

30-amino acid peptide (29 in non-human mammals) that is broadly distributed throughout the

central and peripheral nervous systems, as well as in endocrine and gastrointestinal tissues.[2]

[3] It exerts its biological functions by binding to three distinct G protein-coupled receptors

(GALR1, GALR2, and GALR3).[4] The galaninergic system is implicated in a wide array of

physiological and pathophysiological processes, including nociception, mood regulation,

cognition, feeding, and nerve regeneration.[2] The expression of the GAL gene is highly plastic

and subject to complex regulatory control, making it a key target of interest for therapeutic

development in neurology, endocrinology, and oncology. This guide provides a detailed

overview of the GAL gene's structure and the multifaceted mechanisms that govern its

expression.

Galanin Gene (GAL) Structure
The human GAL gene is located on chromosome 11q13.2. It spans approximately 6.5

kilobases (kb) and is organized into six exons and five introns. The first exon is non-coding and

constitutes part of the 5' untranslated region (5' UTR). The subsequent five exons encode the

preprogalanin protein, which includes the signal peptide, the mature galanin peptide, and

GMAP, along with the 3' UTR. The gene's sequence is highly conserved among mammals, with
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human and rat sequences showing over 85% homology, particularly in the N-terminal region of

the galanin peptide.
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Figure 1: Human GAL Gene Structure
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Figure 2: cAMP/PKA Signaling Pathway
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Figure 3: PKC and MAPK Signaling Pathways
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Figure 4: ChIP Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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